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Compound of Interest

Compound Name: Dibutyldichlorogermane

CAS No.: 4593-81-1

Cat. No.: B1204648

Get Quote

This document serves as an in-depth technical guide for researchers, scientists, and

professionals in drug development and materials science on the subject of

dibutyldichlorogermane. The guide is structured to provide not just data, but actionable

insights into the compound's properties, safe handling, and application, reflecting field-proven

expertise.

Core Identity and Physicochemical Characteristics
Dibutyldichlorogermane is an organogermanium compound that serves as a critical building

block in various synthetic applications. Its precise identification and an understanding of its

physical properties are foundational to its use in any experimental context.

Chemical Abstract Service (CAS) Number
The universally recognized identifier for dibutyldichlorogermane is its CAS Registry Number.

CAS Number: 4593-81-1[1][2][3]
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This number ensures unambiguous identification for procurement, regulatory compliance, and

in scientific literature.

Summary of Physicochemical Data
The key physical and chemical properties of dibutyldichlorogermane are summarized below.

These parameters are essential for designing experimental setups, particularly for distillations

and reactions where temperature and density are critical variables.

Property Value Source(s)

Molecular Formula C₈H₁₈Cl₂Ge [1][2][4]

Molecular Weight 257.77 g/mol [2][3]

Appearance Clear, colorless liquid [2]

Boiling Point 242 °C [1]

Density 1.208 g/cm³ [1]

Hazard Analysis and Safe Handling Protocols
Dibutyldichlorogermane is a reactive and hazardous chemical. A rigorous adherence to

safety protocols is not merely recommended but is a requirement for its use. The following

information is synthesized from authoritative Safety Data Sheets (SDS).

GHS Hazard Classification
This compound is classified under the Globally Harmonized System (GHS) with the following

primary hazards:

Acute Toxicity, Oral (Category 3): Toxic if swallowed.[5]

Skin Corrosion/Irritation (Category 1B): Causes severe skin burns and eye damage.[5][6]

Serious Eye Damage (Category 1): Causes serious eye damage.[5][6]

Safe Handling Workflow
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A systematic approach to handling is essential to mitigate risks. The workflow below illustrates

the critical stages of preparation, handling, and post-procedure cleanup.
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Phase 1: Preparation

Phase 2: Active Handling

Phase 3: Cleanup & Disposal

Thoroughly Review SDS

Don Appropriate PPE
(Gloves, Goggles, Face Shield, Lab Coat)

Prepare & Verify
Chemical Fume Hood

Transfer Reagent Under
Inert Atmosphere (if needed)

Conduct Reaction with
Temperature Control

Carefully Quench
Residual Reagent

Segregate Halogenated
Organic Waste

Decontaminate Glassware
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Setup Reaction Workup & Purification

Assemble Dry Glassware
under Argon

Dissolve (Bu)₂GeCl₂
in Anhydrous Ether Cool Flask to 0°C Add EtMgBr Dropwise

via Addition Funnel
Warm to RT
Stir 12-18h

Quench with
sat. aq. NH₄Cl

Extract with Ether
Separate Layers

Dry Organic Phase
(MgSO₄), Filter Concentrate in Vacuo Purify by

Vacuum Distillation

Click to download full resolution via product page

Caption: Step-by-step experimental workflow for Grignard-based alkylation.

Step-by-Step Methodology:

Preparation: Under an inert atmosphere of argon, equip a flame-dried 250 mL three-neck

round-bottom flask with a magnetic stir bar, a thermometer, and a pressure-equalizing

dropping funnel.

Reagent Charging: In the flask, dissolve dibutyldichlorogermane (1.0 eq) in anhydrous

diethyl ether (approx. 50 mL).

Cooling: Cool the stirred solution to 0 °C using an ice/water bath. The rationale for this is to

control the initial exotherm of the Grignard reaction, thereby minimizing side-product

formation.

Grignard Addition: Add ethylmagnesium bromide (2.2 eq) to the dropping funnel and add it

dropwise to the cooled solution over 30-45 minutes, ensuring the internal temperature does

not exceed 10 °C.

Reaction Progression: Once the addition is complete, remove the ice bath and allow the

mixture to warm to room temperature. Let the reaction stir for 12-18 hours to ensure

completion.

Quenching: Cool the mixture again to 0 °C and slowly add saturated aqueous ammonium

chloride solution to quench any unreacted Grignard reagent.

Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer with brine,

separate the layers, and extract the aqueous phase twice more with diethyl ether.
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Drying and Concentration: Combine all organic fractions and dry over anhydrous magnesium

sulfate. Filter off the drying agent and remove the solvent under reduced pressure using a

rotary evaporator.

Purification: The resulting crude oil can be purified by vacuum distillation to yield the final

product, dibutyldiethylgermane. The purity should be assessed by GC-MS and NMR

spectroscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b1204648/docs#a-comprehensive-
technical-guide-to-dibutyldichlorogermane-for-advanced-research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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